Cas no 802032-02-6 ({Bicyclo[3.2.1]octan-2-yl}methanamine)
{Bicyclo[3.2.1]octan-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL3536196
- EN300-843899
- 802032-02-6
- {bicyclo[3.2.1]octan-2-yl}methanamine
- {Bicyclo[3.2.1]octan-2-yl}methanamine
-
- Inchi: 1S/C9H17N/c10-6-9-4-2-7-1-3-8(9)5-7/h7-9H,1-6,10H2
- InChI Key: UDIJZKGBYOFKEP-UHFFFAOYSA-N
- SMILES: NCC1CCC2CCC1C2
Computed Properties
- Exact Mass: 139.136099547g/mol
- Monoisotopic Mass: 139.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26Ų
{Bicyclo[3.2.1]octan-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843899-0.05g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 0.05g |
$827.0 | 2025-03-21 | |
| Enamine | EN300-843899-0.1g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 0.1g |
$867.0 | 2025-03-21 | |
| Enamine | EN300-843899-0.25g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 0.25g |
$906.0 | 2025-03-21 | |
| Enamine | EN300-843899-0.5g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 0.5g |
$946.0 | 2025-03-21 | |
| Enamine | EN300-843899-1.0g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 1.0g |
$986.0 | 2025-03-21 | |
| Enamine | EN300-843899-2.5g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 2.5g |
$1931.0 | 2025-03-21 | |
| Enamine | EN300-843899-5.0g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 5.0g |
$2858.0 | 2025-03-21 | |
| Enamine | EN300-843899-10.0g |
{bicyclo[3.2.1]octan-2-yl}methanamine |
802032-02-6 | 95.0% | 10.0g |
$4236.0 | 2025-03-21 |
{Bicyclo[3.2.1]octan-2-yl}methanamine Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on {Bicyclo[3.2.1]octan-2-yl}methanamine
Introduction to {Bicyclo[3.2.1]octan-2-yl}methanamine (CAS No. 802032-02-6)
{Bicyclo[3.2.1]octan-2-yl}methanamine, identified by its Chemical Abstracts Service (CAS) number 802032-02-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic amine features a complex three-membered fused ring system, making it a versatile scaffold for the development of novel bioactive molecules. The unique structural motif of this compound has garnered attention due to its potential applications in drug discovery and medicinal chemistry.
The molecular structure of {Bicyclo[3.2.1]octan-2-yl}methanamine consists of a cyclohexane ring fused with two five-membered rings, creating a rigid framework that can be exploited for designing molecules with specific biological activities. The presence of an amine functional group at the 2-position of the bicyclic system introduces reactivity that can be leveraged in synthetic chemistry, allowing for further derivatization and functionalization to tailor the properties of the compound.
In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic amines due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. {Bicyclo[3.2.1]octan-2-yl}methanamine has been investigated as a building block for the synthesis of various pharmacologically relevant compounds, including those targeting neurological disorders and inflammatory diseases. Its structural complexity provides a rich platform for medicinal chemists to develop molecules with enhanced binding affinity and selectivity.
One of the most compelling aspects of {Bicyclo[3.2.1]octan-2-yl}methanamine is its role in the development of enzyme inhibitors. The rigid bicyclic core can serve as a scaffold that mimics the transition state or substrate binding site of target enzymes, thereby facilitating the design of potent inhibitors. For instance, studies have shown that derivatives of this compound can interact with metalloproteinases and kinases, which are key targets in cancer therapy and other metabolic diseases. The ability to modulate these enzymes through small-molecule inhibitors is crucial for developing effective treatments.
Furthermore, the synthesis of {Bicyclo[3.2.1]octan-2-yl}methanamine has been optimized using advanced organic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques. These approaches have enabled the preparation of enantiomerically pure forms of the compound, which are essential for evaluating its biological activity in vitro and in vivo. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for large-scale production, making this compound more accessible for industrial applications.
The pharmacological evaluation of {Bicyclo[3.2.1]octan-2-yl}methanamine and its derivatives has revealed promising results in preclinical studies. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable starting point for developing novel therapeutics targeting chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.
Another area where {Bicyclo[3.2.1]octan-2-yl}methanamine shows promise is in the treatment of neurological disorders. Research indicates that derivatives of this compound can modulate neurotransmitter receptors, potentially offering benefits in conditions such as Parkinson's disease and Alzheimer's disease. The ability to fine-tune the chemical structure to achieve specific receptor interactions underscores the importance of this scaffold in designing next-generation neuropharmacological agents.
The growing body of evidence supporting the therapeutic potential of {Bicyclo[3.2.1]octan-2-yl}methanamine has prompted further investigation into its mechanism of action and potential side effects. Preclinical studies have focused on understanding how this compound interacts with biological targets at the molecular level, as well as assessing its safety profile in animal models. These studies are crucial for translating laboratory findings into clinical applications and ensuring that new drugs are both effective and safe for human use.
In conclusion, {Bicyclo[3.2.1]octan-2-yl}methanamine (CAS No. 802032-02-6) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in drug discovery span multiple therapeutic areas, including oncology, neurology, and inflammation management. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like {Bicyclo[3.2.1]octan-2-yl}methanamine are poised to play a crucial role in developing innovative treatments for human diseases.
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